Cas no 58893-45-1 (4H-Isoxazolo[3,4-d]azepin-3-ol,5,6,7,8-tetrahydro-)

• Product Name: 4H-Isoxazolo[3,4-d]azepin-3-ol,5,6,7,8-tetrahydro-
• CAS No: 58893-45-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 374911
• PubChem ID: 3047783
• Update Time: 2025-04-19

4H-Isoxazolo[3,4-d]azepin-3-ol,5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Isoxazolo[3,4-d]azepin-3-ol,5,6,7,8-tetrahydro-
• 1,4,5,6,7,8-hexahydro-[1,2]oxazolo[3,4-d]azepin-3-one
• 4H-Isoxazolo[3,4-d]azepin-3-ol,5,6,7,8-tetrahydro-(9CI)
• AKOS006311016
• 58893-45-1
• 5,6,7,8-tetrahydro-4h-isoxazolo[3,4-d]azepin-3-ol
• 4H-Isoxazolo(3,4-d)azepin-3-ol, 5,6,7,8-tetrahydro-
• Iso-thaz
• DTXSID20901661
• Isothaz
• CHEMBL292757
• 1,4,5,6,7,8-Hexahydro-3H-[1,2]oxazolo[3,4-d]azepin-3-one
• NoName_797
• DTXSID70974401
• BDBM50226142

• Inchi： 1S/C7H10N2O2/c10-7-5-1-3-8-4-2-6(5)9-11-7/h8-9H,1-4H2
• InChI Key： HJYDVFJJXSVJQI-UHFFFAOYSA-N
• SMILES： O1C(C2=C(CCNCC2)N1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 0.2

Experimental Properties

• Density: 1.29
• Boiling Point: 266.8°C at 760 mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.568
• PSA: 50.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines